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Compound of Interest

Compound Name: Chlorosyl!

Cat. No.: B080876

Note on "Chlorosyl": The term "Chlorosyl" is a general chemical name for the radical or ion
(ClOe or CIO™) and does not refer to a specific, stable chemical that can be handled in a
laboratory setting. A common and commercially available related compound is tert-butyl
hypochlorite (t-BuOCI), which is also known by the systematic name 2-chlorosyl-2-
methylpropane. This guide provides essential safety information for handling tert-butyl
hypochlorite.

Tert-butyl hypochlorite is a highly flammable, corrosive, and reactive liquid that requires
stringent safety protocols for handling and disposal.[1][2][3] Adherence to these guidelines is
crucial for ensuring the safety of laboratory personnel.

Key Hazards and Protective Measures

The following table summarizes the primary hazards associated with tert-butyl hypochlorite and
the corresponding personal protective equipment (PPE) and handling precautions.
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Required PPE &

Hazard Class Description .
Precautions
- Keep away from heat, sparks,
open flames, and hot surfaces.
Highly flammable liquid and [1][3] - Use non-sparking tools
Flammability vapor.[1][3] Self-heating; may and explosion-proof
catch fire.[1] equipment.[1] - Ground and

bond containers during
transfer.[1][3]

- Eyes/Face: Wear tightly fitting
safety goggles and a face
Corrosivity Causes severe skin burns and  shield.[1][4] - Skin: Wear
eye damage.[1][3] impervious gloves and flame-

resistant protective clothing.[1]

[3]

- Respiratory: Use in a

) ] chemical fume hood.[3] If
Harmful if swallowed, in o
] ] o exposure limits are exceeded,
o contact with skin, or if inhaled. ] )

Toxicity ] use a full-face respirator with

[3] May cause respiratory ] ]

S an appropriate cartridge or a

irritation.[3] ) )

self-contained breathing

apparatus (SCBA).[1][5]

Reacts vigorously with certain ) ]
o ] ] ] - Store away from incompatible
Reactivity materials. Incompatible with ]
o materials.[1][3]
strong oxidizing agents.[3]

Handling and Storage Procedures

Handling:

o Always handle tert-butyl hypochlorite in a well-ventilated area, preferably within a chemical
fume hood.[1][3]

o Wear the appropriate personal protective equipment as detailed in the table above.[1][3]
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e Prevent the formation of aerosols or mists.[1]

» Use non-sparking tools to prevent ignition.[1]

o Take precautionary measures against static discharge.

Storage:

» Store in a tightly closed, light-resistant container in a dry, cool, and well-ventilated place.[1][6]
o Refrigeration is recommended, typically between 2°C and 8°C.[6]

e The container may build pressure upon storage; open with caution.

o Store under an inert atmosphere, such as argon or nitrogen.[3][6]

o Keep away from heat, ignition sources, and incompatible materials.[3]

Spill Response Protocol

In the event of a spill, a clear and immediate response is critical to mitigate the associated
hazards. The following workflow outlines the necessary steps.
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Immediate Actions

Evacuate Immediate Area

Alert Colleagues and Safety Officer

.

Eliminate All Ignition Sources
(Flames, Sparks, Hot Surfaces)

Ensure Adequate Ventilation
(Fume Hood On)

Contai & Cleanup
A4

Don Appropriate PPE:
- SCBA or Full-Face Respirator
- Chemical Resistant Gloves & Suit
- Safety Goggles & Face Shield

Contain Spill with Non-Combustible
Absorbent Material
(e.g., Dry Sand, Earth)

Collect Absorbed Material
with Non-Sparking Tools

Place in a Loosely Covered,
Labeled Waste Container

Post-Cleanup
A

Decontaminate Spill Area

Dispose of Waste Through
Licensed Professional Service

Complete Incident Report

I

Click to download full resolution via product page
Figure 1. Workflow for handling a tert-butyl hypochlorite spill.

Disposal Plan

» All waste containing tert-butyl hypochlorite must be treated as hazardous.
» Collect waste material in suitable, closed, and properly labeled containers.[1]

¢ Disposal must be conducted by a licensed professional waste disposal service in
accordance with all federal, state, and local environmental regulations.[3][7]

¢ Do not dispose of tert-butyl hypochlorite down the drain.[1]

First Aid Measures
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« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[1]

 In Case of Skin Contact: Immediately remove all contaminated clothing. Rinse the affected
area with plenty of water. Seek immediate medical attention.[1]

» In Case of Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Seek immediate medical attention.[1]

 If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or poison control center immediately.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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